6-Bromo-1H-benzimidazole-2-carbothioamide

• IUPAC Name: 6-bromo-1H-benzimidazole-2-carbothioamide
• InChI: InChI=1S/C8H6BrN3S/c9-4-1-2-5-6(3-4)12-8(11-5)7(10)13/h1-3H,(H2,10,13)(H,11,12)
• InChI Key: VIWBSXZGOKAELI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)NC(=N2)C(=S)N
• Molecular Formula: C8H6BrN3S
• Molecular Weight: 256.12 g/mol

Description

6-Bromo-1H-benzimidazole-2-carbothioamide is a derivative of benzimidazole. Benzimidazole is a key heterocycle in therapeutic chemistry.

Synthesis Analysis

Benzimidazoles, including 6-Bromo-1H-benzimidazole, have been studied as potential corrosion inhibitors. The synthesis of these compounds often involves reactions with various halogens and other reagents.

Molecular Structure Analysis

The empirical formula of 6-Bromo-1H-benzimidazole is C7H5BrN2. It has a molecular weight of 197.03.

Chemical Reactions Analysis

Benzimidazoles are known to be good corrosion inhibitors for extremely aggressive, corrosive acidic media such as 1 M HCl, 1 M HNO3, 1.5 M H2SO4, basic media, 0.1 M NaOH or salt solutions. They act as mixed type inhibitors, exhibiting stronger inhibitive effect on the cathodic reaction than on the anodic one.

Physical And Chemical Properties Analysis

6-Bromo-1H-benzimidazole is a powder with a melting point of 130-134°C.

Mechanism of Action

While the specific mechanism of action for 6-Bromo-1H-benzimidazole-2-carbothioamide is not mentioned in the sources, benzimidazoles in general are known to interact easily with the biopolymers of the living system. This allows them to have diverse biological and clinical applications.

Future Directions

Benzimidazoles, including 6-Bromo-1H-benzimidazole, continue to be of interest in various fields due to their diverse biological and clinical applications. They are also being studied for their potential as corrosion inhibitors.